N,N-dimethyl-4-((3-(naphthalen-1-ylmethyl)ureido)methyl)piperidine-1-sulfonamide

• IUPAC Name: 1-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C20H28N4O3S/c1-23(2)28(26,27)24-12-10-16(11-13-24)14-21-20(25)22-15-18-8-5-7-17-6-3-4-9-19(17)18/h3-9,16H,10-15H2,1-2H3,(H2,21,22,25)
• InChI Key: DXHVHHHUJXATFM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)CNC(=O)NCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H28N4O3S
• Molecular Weight: 404.5 g/mol

Description

N,N-dimethyl-4-((3-(naphthalen-1-ylmethyl)ureido)methyl)piperidine-1-sulfonamide, also known as DMNPSP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMNPSP is a sulfonamide-based compound that has been synthesized using various methods.

Scientific Research Applications

Microwave-Assisted Synthesis in Medicinal Chemistry

• A study focused on the microwave-assisted synthesis of a similar compound, B-355252, which is used to enhance nerve growth factor's ability to stimulate neurite outgrowths, indicating potential applications in neurobiology and drug development (Williams et al., 2010).

Fluorescent Probe Technique in Biochemistry

• Another research employed N-n-Butyl[(5-dimethylamino)-1-naphthalene]sulfonamide as a fluorescent probe. This compound has minimal fluorescence in water but fluoresces strongly when bound to protein, which is useful in studying protein interactions and dynamics (Jun et al., 1971).

Magnetic Anisotropy in Materials Science

• Research on cobalt(ii)-sulfonamide complexes, which involves systematic substitution on the N-(pyridine-2-ylmethyl)-sulfonamide ligand, demonstrates applications in materials science, particularly in understanding magnetic properties at the molecular level (Wu et al., 2019).

Radioligand Binding Assays in Pharmacology

• A study on the methyl substitution on the piperidine ring of certain derivatives showed potential in exploring sigma-subtype affinities and selectivities, which is crucial in the development of new pharmacological agents (Berardi et al., 2005).

Molecular Imaging and Blood Clotting

• The compound NST732, a member of the ApoSense family, demonstrates applications in molecular imaging and blood clotting, particularly for monitoring antiapoptotic drug treatments (Basuli et al., 2012).

PET Imaging in Cancer Research

• Carbon-11 labeled naphthalene-sulfonamides were synthesized for potential PET imaging of human CCR8, indicating its application in cancer research and diagnostics (Wang et al., 2008).

Enzyme Inhibition in Drug Development

• The study of various sulfonamides derived from dagenan chloride as lipoxygenase and α-glucosidase inhibitors shows promise in developing new anti-inflammatory and anti-diabetic drugs (Abbasi et al., 2015).